molecular formula C10H9ClN4O B8669178 N-(6-chloroimidazo[1,2-b]pyridazin-2-yl)cyclopropanecarboxamide

N-(6-chloroimidazo[1,2-b]pyridazin-2-yl)cyclopropanecarboxamide

Cat. No.: B8669178
M. Wt: 236.66 g/mol
InChI Key: SSYOFQPMJUGXDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(6-chloroimidazo[1,2-b]pyridazin-2-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C10H9ClN4O and its molecular weight is 236.66 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H9ClN4O

Molecular Weight

236.66 g/mol

IUPAC Name

N-(6-chloroimidazo[1,2-b]pyridazin-2-yl)cyclopropanecarboxamide

InChI

InChI=1S/C10H9ClN4O/c11-7-3-4-9-12-8(5-15(9)14-7)13-10(16)6-1-2-6/h3-6H,1-2H2,(H,13,16)

InChI Key

SSYOFQPMJUGXDU-UHFFFAOYSA-N

Canonical SMILES

C1CC1C(=O)NC2=CN3C(=N2)C=CC(=N3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Chloropyridazin-3-amine, N-(2-bromoacetyl)cyclopropanecarboxamide, and potassium hydrogenphosphate were mixed in DMA at 75° C. to provide N-(6-chloroimidazo[1,2-b]pyridazin-2-yl)cyclopropanecarboxamide. N-(6-chloroimidazo[1,2-b]pyridazin-2-yl)cyclopropanecarboxamide was reacted with [1,2,4]triazolo[4,3-a]pyridine-3-thiol and K2CO3 in DMA at 145° C. and 100 psi N2 to provide N-(6-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)imidazo[1,2-b]pyridazin-2-yl)cyclo-propanecarboxamide.
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